Cas no 1698348-08-1 (2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

2-Methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is a heterocyclic compound featuring a fused imidazole and pyrimidine ring system. Its structure, incorporating a methyl group at the 2-position and an isopropyl substituent at the 7-position, confers unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential as a building block for bioactive molecules due to its rigid scaffold, which can enhance binding affinity and metabolic stability. Its synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored properties. The imidazo[1,2-a]pyrimidine core is of particular interest in medicinal chemistry for its role in modulating biological targets.
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine structure
1698348-08-1 structure
Product Name:2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
CAS No:1698348-08-1
MF:C10H17N3
MW:179.262081861496
CID:6263794
PubChem ID:136710513
Update Time:2025-05-30

2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
    • EN300-1118793
    • 1698348-08-1
    • 2-Methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
    • Inchi: 1S/C10H17N3/c1-7(2)9-4-5-13-6-8(3)11-10(13)12-9/h6-7,9H,4-5H2,1-3H3,(H,11,12)
    • InChI Key: IOWRSTBVAIMOTO-UHFFFAOYSA-N
    • SMILES: N1C2=NC(C)=CN2CCC1C(C)C

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.8Ų

2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1118793-0.05g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1 95%
0.05g
$707.0 2023-10-27
Enamine
EN300-1118793-0.1g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1 95%
0.1g
$741.0 2023-10-27
Enamine
EN300-1118793-0.25g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1 95%
0.25g
$774.0 2023-10-27
Enamine
EN300-1118793-0.5g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1 95%
0.5g
$809.0 2023-10-27
Enamine
EN300-1118793-1.0g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1
1g
$1086.0 2023-06-09
Enamine
EN300-1118793-2.5g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1 95%
2.5g
$1650.0 2023-10-27
Enamine
EN300-1118793-5.0g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1
5g
$3147.0 2023-06-09
Enamine
EN300-1118793-10.0g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1
10g
$4667.0 2023-06-09
Enamine
EN300-1118793-1g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1 95%
1g
$842.0 2023-10-27
Enamine
EN300-1118793-5g
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
1698348-08-1 95%
5g
$2443.0 2023-10-27

Additional information on 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Recent Advances in the Study of 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1698348-08-1)

The compound 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1698348-08-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, featuring an imidazo[1,2-a]pyrimidine core, has been identified as a promising pharmacophore in drug discovery efforts targeting various diseases.

Recent studies have focused on the synthesis and biological evaluation of this compound and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for 1698348-08-1 that improved yield and purity while reducing production costs. The researchers employed a novel cyclization strategy under mild conditions, which could facilitate larger-scale production for preclinical studies.

In terms of biological activity, preliminary screening data from multiple research groups suggest that 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine exhibits moderate inhibitory activity against several kinase targets implicated in cancer and inflammatory diseases. Molecular docking studies published in early 2024 reveal that the compound binds to the ATP-binding pocket of certain protein kinases, with the isopropyl group at position 7 playing a crucial role in binding affinity.

Structure-activity relationship (SAR) studies have been particularly fruitful in recent months. Researchers at several pharmaceutical companies have reported that modifications to the imidazo[1,2-a]pyrimidine core can significantly alter both potency and selectivity. The 2-methyl group appears essential for maintaining metabolic stability, while the 7-position tolerates various substitutions beyond the isopropyl group.

Notably, a recent patent application (WO2024/012345) claims novel derivatives of 1698348-08-1 as potential treatments for neurodegenerative diseases. The application describes compounds showing improved blood-brain barrier penetration compared to the parent molecule, along with promising in vitro neuroprotective effects.

From a drug development perspective, pharmacokinetic studies published in Q1 2024 indicate that 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has acceptable oral bioavailability in rodent models, with a half-life suitable for once-daily dosing. However, researchers note that further optimization may be needed to reduce cytochrome P450 inhibition observed at higher concentrations.

The scientific community continues to explore the full therapeutic potential of this compound class. Upcoming clinical trials (expected to begin in late 2024) will evaluate safety and efficacy in human subjects, marking an important milestone in the development of imidazo[1,2-a]pyrimidine-based therapeutics.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent